Cas no 2228142-65-0 (3-(aminomethyl)-3-(2,6-dichloropyridin-4-yl)cyclobutan-1-ol)

• Product Name: 3-(aminomethyl)-3-(2,6-dichloropyridin-4-yl)cyclobutan-1-ol
• CAS No: 2228142-65-0
• MF: C₁₀H₁₂Cl₂N₂O
• MW: 247.12108039856
• CID: 5965600
• PubChem ID: 165781774
• Update Time: 2025-06-08

3-(aminomethyl)-3-(2,6-dichloropyridin-4-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-3-(2,6-dichloropyridin-4-yl)cyclobutan-1-ol
• 2228142-65-0
• EN300-1975630

• Inchi： 1S/C10H12Cl2N2O/c11-8-1-6(2-9(12)14-8)10(5-13)3-7(15)4-10/h1-2,7,15H,3-5,13H2
• InChI Key： VQTQRWSPRKAAIE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(N=1)Cl)C1(CN)CC(C1)O

Computed Properties

• Exact Mass: 246.0326684g/mol
• Monoisotopic Mass: 246.0326684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 59.1Ų

Additional information on 3-(aminomethyl)-3-(2,6-dichloropyridin-4-yl)cyclobutan-1-ol

Research Brief on 3-(aminomethyl)-3-(2,6-dichloropyridin-4-yl)cyclobutan-1-ol (CAS: 2228142-65-0): Recent Advances and Applications

3-(aminomethyl)-3-(2,6-dichloropyridin-4-yl)cyclobutan-1-ol (CAS: 2228142-65-0) is a cyclobutane derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a versatile scaffold for drug discovery, particularly in the development of small-molecule inhibitors targeting various disease pathways. This research brief synthesizes the latest findings related to this compound, highlighting its synthesis, biological activity, and potential applications in drug development.

The compound's structural motif, featuring a cyclobutane ring substituted with an aminomethyl group and a 2,6-dichloropyridin-4-yl moiety, offers a promising platform for the design of novel bioactive molecules. Recent synthetic methodologies have focused on optimizing the efficiency and scalability of its production, with particular emphasis on stereoselective synthesis to access enantiomerically pure forms. These advances are critical for ensuring the reproducibility and quality of the compound in preclinical and clinical studies.

In terms of biological activity, 3-(aminomethyl)-3-(2,6-dichloropyridin-4-yl)cyclobutan-1-ol has shown promising results in preliminary screening assays. Studies have identified its potential as an inhibitor of protein-protein interactions (PPIs) involved in inflammatory and oncogenic pathways. For instance, recent work has demonstrated its ability to modulate the activity of key signaling proteins, such as NF-κB and STAT3, which are implicated in chronic inflammation and cancer progression. These findings suggest that the compound could serve as a lead structure for the development of anti-inflammatory and anticancer agents.

Further investigations into the compound's mechanism of action have employed advanced techniques, including X-ray crystallography and molecular dynamics simulations, to elucidate its binding interactions with target proteins. These structural insights have facilitated the rational design of analogs with improved potency and selectivity. Notably, modifications to the aminomethyl and dichloropyridinyl groups have yielded derivatives with enhanced pharmacokinetic properties, such as increased metabolic stability and oral bioavailability.

The therapeutic potential of 3-(aminomethyl)-3-(2,6-dichloropyridin-4-yl)cyclobutan-1-ol extends beyond its direct biological effects. Recent studies have explored its utility as a molecular probe for studying disease mechanisms and identifying new drug targets. For example, its use in chemical proteomics has enabled the identification of previously unknown protein interactors, shedding light on novel pathways involved in disease pathogenesis. This approach has the potential to accelerate the discovery of innovative therapeutic strategies.

Despite these promising developments, challenges remain in the translation of this compound into clinical applications. Issues such as off-target effects, toxicity, and formulation stability need to be addressed through further preclinical optimization. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 3-(aminomethyl)-3-(2,6-dichloropyridin-4-yl)cyclobutan-1-ol represents a compelling case study in the intersection of chemical synthesis and biological discovery. Its unique structural attributes and versatile applications underscore its value as a tool for both basic research and drug development. Future studies should focus on expanding its therapeutic scope and addressing the remaining challenges to unlock its full potential in medicine.